Cas no 2228570-56-5 (2-(2-amino-1,1-difluoroethyl)benzene-1,4-diol)

• Product Name: 2-(2-amino-1,1-difluoroethyl)benzene-1,4-diol
• CAS No: 2228570-56-5
• MF: C₈H₉F₂NO₂
• MW: 189.15936923027
• CID: 5943450
• PubChem ID: 165885405
• Update Time: 2025-05-23

2-(2-amino-1,1-difluoroethyl)benzene-1,4-diol Chemical and Physical Properties

Names and Identifiers

• 2-(2-amino-1,1-difluoroethyl)benzene-1,4-diol
• 2228570-56-5
• EN300-2002542

• Inchi： 1S/C8H9F2NO2/c9-8(10,4-11)6-3-5(12)1-2-7(6)13/h1-3,12-13H,4,11H2
• InChI Key： DQPFINGNMUEPQQ-UHFFFAOYSA-N
• SMILES： FC(CN)(C1C=C(C=CC=1O)O)F

Computed Properties

• Exact Mass: 189.06013485g/mol
• Monoisotopic Mass: 189.06013485g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 178
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 66.5Ų

Additional information on 2-(2-amino-1,1-difluoroethyl)benzene-1,4-diol

2-(2-amino-1,1-difluoroethyl)benzene-1,4-diol: A Comprehensive Overview

The compound with CAS No. 2228570-56-5, commonly referred to as 2-(2-amino-1,1-difluoroethyl)benzene-1,4-diol, is a fascinating molecule with significant potential in various scientific and industrial applications. This compound is characterized by its unique structure, which combines a benzene ring with hydroxyl groups at the 1 and 4 positions and an amino-substituted difluoroethyl group at the 2 position. The benzene ring serves as the central framework, while the hydroxyl groups and amino-substituted difluoroethyl group contribute to its chemical reactivity and functional properties.

Recent studies have highlighted the importance of difluoroethyl groups in organic synthesis, particularly in the development of bioactive compounds. The presence of two fluorine atoms in the difluoroethyl group introduces electronic effects that can enhance the molecule's stability and reactivity. This makes 2-(2-amino-1,1-difluoroethyl)benzene-1,4-diol a valuable precursor in the synthesis of pharmaceuticals, agrochemicals, and advanced materials. For instance, researchers have explored its role in the creation of novel antibiotics and anticancer agents, where its unique structure facilitates specific interactions with biological targets.

The synthesis of this compound typically involves multi-step reactions, including nucleophilic substitutions and oxidation processes. The introduction of the amino group at the ethyl position is particularly challenging due to steric hindrance and competing reaction pathways. However, recent advancements in catalytic methods have improved the efficiency and selectivity of these reactions. For example, the use of palladium catalysts has enabled more precise control over the substitution patterns, leading to higher yields of 2-(2-amino-1,1-difluoroethyl)benzene-1,4-diol.

In terms of applications, benzene-1,4-diol derivatives are widely used in polymer chemistry due to their ability to form cross-linked networks. The hydroxyl groups on the benzene ring can undergo condensation reactions with aldehydes or ketones to form polymeric materials with tailored mechanical and thermal properties. This has led to their incorporation into adhesives, coatings, and high-performance composites. Moreover, the presence of the amino group in 2-(2-amino-1,1-difluoroethyl)benzene-1,4-diol introduces additional functionality, such as improved adhesion properties and resistance to environmental factors.

Recent research has also focused on the environmental impact of this compound. Studies have shown that its degradation products are relatively non-toxic under aerobic conditions, making it a safer alternative to traditional chemicals in certain industrial processes. Additionally, its fluorinated structure contributes to its resistance to microbial degradation, which is advantageous in applications requiring long-term stability.

In conclusion, CAS No. 2228570-56-5, or 2-(2-amino-1,1-difluoroethyl)benzene-1,4-diol, is a versatile compound with a wide range of applications across various industries. Its unique structure and functional groups make it an invaluable building block in organic synthesis. With ongoing advancements in synthetic methodologies and a growing understanding of its properties, this compound is poised to play an even more significant role in future scientific and technological developments.